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Compound of Interest

Compound Name: Dodecyl vinyl ether

Cat. No.: B1584983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

dodecyl vinyl ether in various organic solvents. Due to the limited availability of specific

quantitative solubility data in publicly accessible literature, this guide focuses on qualitative

solubility, predicted solubility based on physicochemical principles, and detailed experimental

protocols for determining solubility.

Introduction to Dodecyl Vinyl Ether
Dodecyl vinyl ether, also known as lauryl vinyl ether or 1-(vinyloxy)dodecane, is an organic

compound with the chemical formula CH₃(CH₂)₁₁OCH=CH₂. It is a colorless liquid

characterized by a long hydrophobic dodecyl chain and a reactive vinyl ether group.[1] This

dual functionality makes it a valuable monomer in the synthesis of specialty polymers with

applications in coatings, adhesives, and as a hydrophobic surface modifier. Its solubility is a

critical parameter for its application in various chemical processes, including polymerization,

formulation, and purification.

Physicochemical Properties
A summary of the key physicochemical properties of dodecyl vinyl ether is presented in Table

1.
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Property Value Reference

CAS Number 765-14-0 [2][3][4][5][6]

Molecular Formula C₁₄H₂₈O [4][5][6]

Molecular Weight 212.37 g/mol [5][6][7]

Appearance Colorless liquid [1]

Boiling Point 117-120 °C [2][3][5]

Density 0.817 g/mL at 25 °C [2][3][5]

Refractive Index n20/D 1.4382 [2][5]

Water Solubility Insoluble [1]

Solubility in Organic Solvents
Dodecyl vinyl ether is generally described as being soluble in many organic solvents.[1] The

principle of "like dissolves like" is the primary determinant of its solubility profile. The long,

nonpolar dodecyl chain dominates the molecule's character, making it highly soluble in

nonpolar and weakly polar organic solvents. Its solubility in polar solvents is expected to be

limited.

While specific quantitative data is scarce, Table 2 provides a qualitative and predicted solubility

of dodecyl vinyl ether in a range of common organic solvents based on their polarity.
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Solvent Polarity Predicted Solubility Rationale

Hexane Nonpolar Miscible

The nonpolar nature

of hexane is highly

compatible with the

long alkyl chain of

dodecyl vinyl ether.

Toluene Nonpolar Miscible

Similar to hexane, the

aromatic, nonpolar

character of toluene

favors miscibility.

Diethyl Ether Weakly Polar Miscible

As an ether itself,

diethyl ether shares

structural similarities

and has a low polarity,

leading to miscibility.

Acetone Polar Aprotic Soluble

The moderate polarity

of acetone should

allow for the

dissolution of dodecyl

vinyl ether, though

perhaps not complete

miscibility at all

concentrations.

Ethanol Polar Protic Soluble

While ethanol is polar,

the presence of its

ethyl group provides

some nonpolar

character, allowing for

the solubility of

dodecyl vinyl ether. A

similar compound,

decyl vinyl ether, is

noted to be soluble in

alcohol.[8]
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Methanol Polar Protic Sparingly Soluble

As a highly polar

solvent, methanol is

less likely to be a

good solvent for the

nonpolar dodecyl vinyl

ether.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of a liquid organic

compound like dodecyl vinyl ether in organic solvents. These protocols are based on

established organic chemistry laboratory techniques and guidelines such as those from the

OECD.[9][10][11]

Visual Miscibility/Solubility Test (Qualitative)
This method provides a rapid qualitative assessment of solubility or miscibility.

Materials:

Dodecyl vinyl ether

A range of organic solvents (e.g., hexane, toluene, diethyl ether, acetone, ethanol, methanol)

Small test tubes with stoppers

Graduated pipettes or micropipettes

Procedure:

Add 1 mL of the selected organic solvent to a clean, dry test tube.

Using a separate pipette, add dodecyl vinyl ether to the solvent dropwise, shaking the test

tube after each addition.

Observe the mixture for the formation of a single homogeneous phase (miscible/soluble) or

the presence of two distinct layers or cloudiness (immiscible/insoluble).
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Continue adding the solute up to a specific volume ratio (e.g., 1:1) to assess miscibility.

Record the observations for each solvent.

Gravimetric Method for Quantitative Solubility
This method determines the concentration of a saturated solution.

Materials:

Dodecyl vinyl ether

Selected organic solvent

Airtight, temperature-controlled shaker or incubator

Glass vials with screw caps

Analytical balance

Evaporating dish or pre-weighed beaker

Vacuum oven or desiccator

Procedure:

Add an excess amount of dodecyl vinyl ether to a known volume or mass of the organic

solvent in a glass vial.

Seal the vial and place it in a temperature-controlled shaker set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours).

After agitation, allow the vial to stand undisturbed at the same temperature until any

undissolved dodecyl vinyl ether has settled.

Carefully extract a known volume of the clear, saturated supernatant using a pipette.
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Transfer the supernatant to a pre-weighed evaporating dish.

Evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a

temperature that will not cause the dodecyl vinyl ether to evaporate.

Once the solvent is completely removed, weigh the evaporating dish with the remaining

dodecyl vinyl ether.

Calculate the solubility in g/100 mL or other appropriate units.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of an organic

compound like dodecyl vinyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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